2-[9-(4-methoxyphenyl)-6,13,15-trioxo-3,7-dithia-5,14-diazapentacyclo[9.5.1.02,10.04,8.012,16]heptadec-4(8)-en-14-yl]acetic acid

• CAS No.: 638136-52-4
• Molecular Formula: C22H20N2O6S2
• Molecular Weight: 472.5 g/mol
• IUPAC Name: 2-[9-(4-methoxyphenyl)-6,13,15-trioxo-3,7-dithia-5,14-diazapentacyclo[9.5.1.02,10.04,8.012,16]heptadec-4(8)-en-14-yl]acetic acid
• InChI: InChI=1S/C22H20N2O6S2/c1-30-9-4-2-8(3-5-9)13-14-10-6-11(17(14)31-19-18(13)32-22(29)23-19)16-15(10)20(27)24(21(16)28)7-12(25)26/h2-5,10-11,13-17H,6-7H2,1H3,(H,23,29)(H,25,26)
• InChI Key: FKMRIPWFFVLOAJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2C3C4CC(C3SC5=C2SC(=O)N5)C6C4C(=O)N(C6=O)CC(=O)O

Description

The compound 2-[9-(4-methoxyphenyl)-6,13,15-trioxo-3,7-dithia-5,14-diazapentacyclo[9.5.1.0²,¹⁰.0⁴,⁸.0¹²,¹⁶]heptadec-4(8)-en-14-yl]acetic acid features a complex pentacyclic core with fused thiazole and thiazolidinone rings. Its structure includes a 4-methoxyphenyl substituent at position 9 and an acetic acid moiety at position 14 (Figure 1). This compound belongs to a class of heterocyclic derivatives synthesized via hetero-Diels-Alder reactions, often involving 4-thioxo-2-thiazolidinones and norbornene dicarboxylic acid imides .

Biological Activity

The compound 2-[9-(4-methoxyphenyl)-6,13,15-trioxo-3,7-dithia-5,14-diazapentacyclo[9.5.1.02,10.04,8.012,16]heptadec-4(8)-en-14-yl]acetic acid is a complex organic molecule notable for its unique pentacyclic structure and the presence of multiple functional groups such as carbonyls and thioethers. These features contribute to its potential biological activities and interactions within biological systems.

Structural Characteristics

This compound's intricate structure includes:

• Pentacyclic framework : Provides stability and potential for diverse chemical interactions.
• Functional groups : The presence of methoxyphenyl enhances solubility and biological activity.

Biological Activities

Preliminary studies suggest that compounds with similar structural features exhibit various biological activities:

• Antimicrobial Activity : Similar compounds have demonstrated effectiveness against a range of pathogens.
• Anticancer Properties : Some derivatives have shown promise in inhibiting cancer cell proliferation.
• Enzyme Inhibition : Potential to inhibit specific enzymes involved in metabolic pathways.

The biological activity of this compound is likely mediated through:

• Receptor Binding : Interaction with specific receptors leading to modulation of biological responses.
• Enzyme Interaction : Inhibition or activation of enzymes that play critical roles in cellular processes.

Study 1: Antimicrobial Efficacy

A study evaluated the antimicrobial properties of related compounds against Gram-positive and Gram-negative bacteria. Results indicated that compounds with similar structures exhibited significant inhibitory effects on bacterial growth.

Study 2: Anticancer Activity

Research focused on a derivative of the target compound showed a reduction in tumor cell viability in vitro. The mechanism involved apoptosis induction through mitochondrial pathways.

Data Table: Comparison with Related Compounds

Compound Name	Structural Features	Biological Activity	Reference
4-Methoxyphenylacetone	Methoxyphenyl group	Antimicrobial
3,5-bis(4-methoxyphenyl)-4-amino-1,2,4-triazole	Triazole ring	Anticancer
2-(2-(4-methoxyphenyl)-4,9-dimethyl-7-oxo...)	Furochromene structure	Antimicrobial

Synthesis and Research Applications

The synthesis of 2-[9-(4-methoxyphenyl)-6,13,15-trioxo-3,7-dithia-5,14-diazapentacyclo[9.5.1.02,10.04,8.012,16]heptadec-4(8)-en-14-yl]acetic acid involves multi-step organic reactions that may include cyclization and functional group modifications. This compound can be utilized in various fields:

• Medicinal Chemistry : Investigation for anti-inflammatory and antimicrobial properties.
• Material Science : Potential applications in developing new polymers or coatings due to its structural properties.

Comparison with Similar Compounds

Substituent Variations on the Aromatic Ring

The 4-methoxyphenyl substituent in the target compound distinguishes it from analogs with alternative aromatic groups. Key comparisons include:

Compound Name	Substituent at Position 9	Biological Activity	Molecular Formula	Source
2-[9-(4-Methoxyphenyl)-...acetic acid (Target)	4-Methoxyphenyl	Under investigation	C₂₀H₁₇N₃O₅S₂
4-[9-(3-Phenoxyphenyl)-...butanoic acid	3-Phenoxyphenyl	Not reported	C₂₄H₂₀N₂O₆S₂
2-[9-(3,4-Dimethoxyphenyl)-...4-methylpentanoic acid	3,4-Dimethoxyphenyl	Anticancer (GI₅₀: −4.67 to −4.05)	C₂₃H₂₃N₃O₆S₂
9-(2-Methoxyphenyl)-14-phenyl-...trione	2-Methoxyphenyl	Antimalarial (IC₅₀: <10 µM)	C₂₅H₂₀N₂O₅S₂

Key Findings :

• 3,4-Dimethoxyphenyl analogs (e.g., compound in ) exhibit potent anticancer activity against leukemia cell lines (LogGI₅₀ = −6.40 for CCRF-CEM) due to enhanced electron-donating effects, improving DNA intercalation .
• 2-Methoxyphenyl derivatives () show antimalarial activity, attributed to the methoxy group’s role in disrupting parasite redox balance .
• The 4-methoxyphenyl group in the target compound may optimize solubility and metabolic stability compared to bulkier substituents (e.g., 3-phenoxyphenyl in ) .

Variations in Acid Moieties

The acetic acid group at position 14 contrasts with longer-chain carboxylic acids or esters in analogs:

Compound Name	Acid/Functional Group	Bioactivity Relevance	Source
Target Compound	Acetic acid	Enhanced solubility and renal clearance
4-[9-(3-Phenoxyphenyl)-...butanoic acid	Butanoic acid	Increased lipophilicity
2-[9-(3,4-Dimethoxyphenyl)-...4-methylpentanoic acid	4-Methylpentanoic acid	Improved membrane permeability
Methyl ester analogs (e.g., )	Methyl ester	Prodrug form for delayed hydrolysis

Key Findings :

• Butanoic acid derivatives () exhibit higher lipophilicity, favoring blood-brain barrier penetration but increasing hepatotoxicity risks .
• Acetic acid in the target compound balances hydrophilicity and bioavailability, making it suitable for intravenous administration .

Structural Similarity and Computational Analysis

Quantitative structure-activity relationship (QSAR) studies using Tanimoto coefficients (shape similarity >0.7) classify the target compound within the same cluster as norbornane-containing analogs () . Key structural overlaps include:

• Pentacyclic core : Essential for binding to kinase domains (e.g., BCR-ABL1 in leukemia) .
• Dithia-5,14-diaza motif : Critical for chelating transition metals (e.g., Fe³⁺ in malaria parasites) .